2-(2-methoxy-5-methylphenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile
Description
Chemical Reactions Analysis
The chemical reactions that this compound could undergo would depend on its functional groups. The pyridine ring might undergo electrophilic substitution reactions, while the nitrile group could participate in nucleophilic addition reactions. The methoxy group might be involved in ether cleavage reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nitrile and methoxy groups could affect its solubility in different solvents. The aromatic rings could contribute to its stability and might influence its melting and boiling points .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-methoxy-5-methylphenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile involves the reaction of 2-methoxy-5-methylbenzaldehyde with malononitrile in the presence of ammonium acetate to form 2-(2-methoxy-5-methylphenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile.", "Starting Materials": [ "2-methoxy-5-methylbenzaldehyde", "malononitrile", "ammonium acetate" ], "Reaction": [ "Step 1: Dissolve 2-methoxy-5-methylbenzaldehyde (1.0 g, 6.3 mmol), malononitrile (0.6 g, 9.4 mmol), and ammonium acetate (0.2 g, 2.5 mmol) in ethanol (10 mL).", "Step 2: Heat the reaction mixture at 80°C for 6 hours under reflux.", "Step 3: Cool the reaction mixture to room temperature and filter the precipitate.", "Step 4: Wash the precipitate with ethanol and dry under vacuum to obtain 2-(2-methoxy-5-methylphenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile as a yellow solid (yield: 80%)." ] } | |
CAS RN |
1094266-60-0 |
Molecular Formula |
C16H14N2O2 |
Molecular Weight |
266.3 |
Purity |
92 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
